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Compound of Interest

Compound Name:
6,4'-Dihydroxy-7-

methoxyflavanone

Cat. No.: B1264494 Get Quote

Essential Safety and Handling Guide for 6,4'-
Dihydroxy-7-methoxyflavanone
For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of 6,4'-Dihydroxy-7-methoxyflavanone.

This document provides crucial safety and logistical information for the proper management of

6,4'-Dihydroxy-7-methoxyflavanone (CAS No. 189689-32-5) in a laboratory setting.

Adherence to these guidelines is essential for ensuring personal safety and maintaining a

secure research environment.

Personal Protective Equipment (PPE)
While 6,4'-Dihydroxy-7-methoxyflavanone is not classified as a hazardous substance under

the Globally Harmonized System (GHS), standard laboratory precautions should always be

observed. The following PPE is recommended to minimize exposure and ensure safe handling.
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PPE Category Item Specification and Use

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended for incidental

contact.[1] They offer good

resistance to a range of

chemicals and provide a clear

indication of tears or breaches.

For prolonged or direct

contact, consider thicker,

reusable nitrile or neoprene

gloves. Always inspect gloves

for damage before use and

replace them immediately if

contaminated.

Eye Protection Safety glasses or goggles

Wear safety glasses with side

shields or chemical splash

goggles to protect against

airborne particles and

accidental splashes.

Respiratory Protection Respirator (if necessary)

In situations where dust

formation is likely and cannot

be controlled by engineering

means (e.g., fume hood), a

NIOSH-approved N99 or P2

particulate respirator is

recommended.

Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect skin

and clothing from

contamination.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of 6,4'-Dihydroxy-7-
methoxyflavanone and ensuring a safe laboratory environment.
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Handling Procedures
Engineering Controls: Whenever possible, handle the powdered form of this compound

within a chemical fume hood or other ventilated enclosure to minimize the inhalation of dust.

Avoid Dust Formation: Take care to avoid generating dust when transferring or weighing the

compound.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn. Remove contaminated clothing promptly.

Avoid Contact: Prevent contact with eyes, skin, and clothing.

Ingestion Prevention: Do not eat, drink, or smoke in areas where this compound is handled.

Storage Plan
Container: Keep the compound in a tightly sealed, well-labeled container.

Location: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Keep away from strong oxidizing agents.

Environmental Conditions: Protect from moisture and direct sunlight. Phenolic compounds

can be sensitive to light and temperature, so storage in a dark, temperature-controlled

environment is ideal.

Disposal Plan
As a non-hazardous solid organic compound, 6,4'-Dihydroxy-7-methoxyflavanone can

typically be disposed of as regular solid waste, provided it is not contaminated with hazardous

materials.[2] However, institutional and local regulations must always be followed.

Waste Identification: Ensure the waste is solely 6,4'-Dihydroxy-7-methoxyflavanone and

not mixed with any hazardous solvents or other regulated chemicals.

Packaging: The solid waste should be placed in a sealed container. To avoid confusion by

custodial staff, it is good practice to label the outer container as "Non-hazardous solid
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waste".[2]

Final Disposal: Laboratory personnel should transport the sealed container directly to the

designated dumpster for regular trash. Do not leave chemical containers in laboratory trash

cans that are handled by custodial staff.[3]

Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) office for specific guidance on non-hazardous chemical waste disposal.

Experimental Workflow for Handling 6,4'-Dihydroxy-
7-methoxyflavanone
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Caption: Standard operational workflow for handling powdered chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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